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Robinin: Chemical and Pharmacological Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Robinin

CAS No.: 301-19-9

Cat. No.: S541733

The table below summarizes the key technical data available for Robinin.

Property Description
IUPAC 5-hydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-
Name ylJoxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4R,5R,6S)-3,4,5-tri-hydroxy-6-

methyloxan-2-ylJoxymethylJoxan-2-ylJoxychromen-4-one [1]

Chemical C33H40010 [1]
Formula

Molecular 740.66 g/mol [2] [1]

Weight

CAS 301-19-9 [1]

Number

Chemical A flavonoid glycoside; Kaempferol derivative connected to three sugar moieties (two
Structure glucose and one rhamnose) [3] [1].

| Documented Natural Sources | * Vigna unguiculata leaf (flavonoid fraction) [2]. « Rauvolfia yunnanensis
Tsiang (barks) [1]. « Flowers of Robinia pseudoacacia L. [1]. | | Key Pharmacological Activities | * Anti-

inflammatory (via TLR-NF-kB pathway inhibition) [2] [3] [1]. « Anti-tumor (in pancreatic cancer cells) [2]. ¢
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Cardioprotective (attenuates oxidative stress & apoptosis) [3] [4]. ¢ Antioxidant (activates Nrf2/HO-1
pathway) [4]. |

Experimental Insights and Mechanisms

While full protocols are beyond the scope of this summary, the search results highlight key experimental

models and mechanistic insights.

¢ In Vitro Anti-Tumor Activity: Robinin significantly inhibited cell proliferation and migration in human
pancreatic cancer cell lines (Mia-PACA2 and PANC-1). The mechanism involves downregulating the
TLR2-PI3k-AKT signaling pathway, attenuating inflammation (IL-6, TNF-a), and inhibiting epithelial-
mesenchymal transition (EMT) markers like a-SMA and Snalil [2].

e Cardioprotective Effects: In H9c2 cardiomyocytes and Sprague-Dawley rat models, Robinin
attenuated cardiac oxidative stress and endoplasmic reticulum-dependent apoptosis induced by
isoproterenol. The protective effect is mediated through the modulation of the AKT/IGSK3 pathway
[3]. Another study on rats with hypercholesterolemia found that Robinin decreases myocardial
ischemia/reperfusion injury by enhancing Akt/GSK3p/Fyn-mediated Nrf2 anti-oxidative function

[4].

The following diagram illustrates the signaling pathways through which Reobinin exerts its anti-

inflammatory and anti-tumor effects, as identified in pancreatic cancer cell studies [2].
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Robinin's mechanism of action via TLR2-PI3K-AKT-NF-kB signaling pathway.

Suggestions for Further Research
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The current information on Rebinin's natural sources is limited. To deepen your research, I suggest:

¢ Consulting Specialized Databases: Use scientific databases like NUBBEDB (Nuclei of Bioassays,
Ecophysiology and Biosynthesis of Natural Products Database) for more comprehensive
phytochemical data [5].

e Expanding Literature Review: Conduct a systematic review of phytochemical and ethnobotanical
literature focusing on the Fabaceae family and related genera.

¢ Analytical Techniques: For isolation and quantification, refer to methods detailed in studies such as
the use of high-speed counter-current chromatography (HSCCC) [1] and liquid chromatography-
tandem mass spectrometry (LC/MS/MS) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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